![molecular formula C16H20FNO4 B6215573 rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid CAS No. 2728408-23-7](/img/no-structure.png)
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid
Description
The compound you mentioned is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The molecule also contains a tert-butoxycarbonyl (t-Boc) group, a common protecting group in organic synthesis .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The t-Boc group and the pyrrolidine ring would be key structural features .Chemical Reactions Analysis
The t-Boc group is known for its unique reactivity pattern. It’s often used in chemical transformations, and it has implications in biosynthetic and biodegradation pathways .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Some general properties that might be relevant include molecular weight, solubility, and reactivity .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid involves the protection of the amine group, followed by the addition of the fluoro and phenyl groups, and finally the deprotection of the amine group.", "Starting Materials": [ "L-proline", "tert-butyl chloroformate", "3-fluorobenzaldehyde", "phenylmagnesium bromide", "diethyl ether", "sodium hydroxide", "hydrochloric acid", "ethyl acetate", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Protection of the amine group of L-proline with tert-butyl chloroformate in the presence of sodium hydroxide", "Addition of 3-fluorobenzaldehyde to the protected L-proline in the presence of hydrochloric acid to form the corresponding imine", "Addition of phenylmagnesium bromide to the imine in diethyl ether to form the corresponding tertiary alcohol", "Deprotection of the amine group with sodium bicarbonate to form the desired product", "Purification of the product with ethyl acetate and drying with magnesium sulfate" ] } | |
CAS RN |
2728408-23-7 |
Molecular Formula |
C16H20FNO4 |
Molecular Weight |
309.3 |
Purity |
95 |
Origin of Product |
United States |
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